Cas no 1161865-89-9 (3,4-Dichloroisothiazole-5-carbaldehyde)

• Product Name: 3,4-Dichloroisothiazole-5-carbaldehyde
• CAS No: 1161865-89-9
• MF: C₄HCl₂NOS
• MW: 182.027837514877
• CID: 6146915
• PubChem ID: 86652212
• Update Time: 2024-01-15

3,4-Dichloroisothiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z1511808985
• AT21246
• SCHEMBL1466227
• EN300-6732199
• YEGARLICWYWEGA-UHFFFAOYSA-N
• 1161865-89-9
• 3,4-dichloroisothiazole-5-carbaldehyde
• 3,4-dichloro-1,2-thiazole-5-carbaldehyde
• 3,4-Dichloroisothiazole-5-carbaldehyde

• Inchi： 1S/C4HCl2NOS/c5-3-2(1-8)9-7-4(3)6/h1H
• InChI Key： YEGARLICWYWEGA-UHFFFAOYSA-N
• SMILES： ClC1C(=NSC=1C=O)Cl

Computed Properties

• Exact Mass: 180.9155902g/mol
• Monoisotopic Mass: 180.9155902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2Ų